![molecular formula C13H23Cl2N3O B6205925 4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride CAS No. 2703774-76-7](/img/no-structure.png)
4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride
Overview
Description
4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride is an organic compound that has been used in scientific research for a number of applications. It is a substituted piperidine and is derived from the naturally occurring pyrano[4,3-c]pyrazol-3-yl group. This compound has been studied for its applications in organic synthesis, drug delivery, and catalysis.
Scientific Research Applications
4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride has been used in a variety of scientific research applications. It has been used as a catalyst for a number of organic reactions, including the synthesis of aryl ketones and the synthesis of aryl halides. It has also been used as a ligand in the synthesis of metal complexes. Additionally, this compound has been used in the design of drug delivery systems, as a substrate for enzymatic reactions, and as a probe for studying protein-ligand interactions.
Mechanism of Action
The mechanism of action of 4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride is not fully understood. However, it is believed to act as a Lewis acid, stabilizing the transition state of the reaction and promoting the formation of the product. Additionally, this compound may act as a nucleophile, forming a covalent bond with the substrate and facilitating the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, this compound has been shown to have some cytotoxic effects in vitro, and it has also been reported to have some inhibitory effects on enzymes involved in DNA replication and transcription.
Advantages and Limitations for Lab Experiments
The advantages of using 4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride in laboratory experiments include its low cost, its availability, and its relatively simple synthesis. Additionally, this compound has been found to be a strong Lewis acid, which can be beneficial for certain types of reactions. However, its cytotoxic effects and potential inhibitory effects on enzymes should be taken into consideration when using this compound in laboratory experiments.
Future Directions
For the use of 4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug delivery systems. Additionally, further research into its potential use as a catalyst for organic reactions and its potential applications in the synthesis of metal complexes should be explored. Finally, further research into its potential use as a probe for studying protein-ligand interactions could provide valuable insights into the design of new drugs.
Synthesis Methods
The synthesis of 4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride involves the condensation of 1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl chloride with 1,2-dichloropiperidine in the presence of an acid catalyst. The resulting product is then purified by recrystallization from a suitable solvent.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidine dihydrochloride' involves the synthesis of the pyrano[4,3-c]pyrazole ring system followed by the attachment of the piperidine and ethyl groups. The final step involves the formation of the dihydrochloride salt.", "Starting Materials": [ "2,4-dioxo-1,2,3,4-tetrahydropyrimidine", "ethyl bromide", "piperidine", "4-hydroxy-2-methylpyridine", "sodium hydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 4-hydroxy-2-methylpyridine by reacting 2,4-dioxo-1,2,3,4-tetrahydropyrimidine with ethyl bromide in the presence of sodium hydride.", "Step 2: Synthesis of the pyrano[4,3-c]pyrazole ring system by reacting 4-hydroxy-2-methylpyridine with ethyl acetoacetate and hydrazine hydrate.", "Step 3: Attachment of the piperidine group by reacting the pyrano[4,3-c]pyrazole intermediate with piperidine in the presence of acetic acid.", "Step 4: Attachment of the ethyl group by reacting the piperidine intermediate with ethyl iodide in the presence of potassium carbonate.", "Step 5: Formation of the dihydrochloride salt by reacting the final compound with hydrochloric acid." ] } | |
| 2703774-76-7 | |
Molecular Formula |
C13H23Cl2N3O |
Molecular Weight |
308.2 |
Purity |
95 |
Origin of Product |
United States |
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